Salicyl-AMS
Salicyl-AMS
Salicyl-AMS is a MbtA Inhibitors and Antimycobacterial Agent. salicyl-AMS [5'-O-(N-salicylsulfamoyl)adenosine] inhibits M. tuberculosis growth in vitro under iron-limited conditions.
Brand Name:
Vulcanchem
CAS No.:
863238-55-5
VCID:
VC0542340
InChI:
InChI=1S/C17H18N6O8S/c18-14-11-15(20-6-19-14)23(7-21-11)17-13(26)12(25)10(31-17)5-30-32(28,29)22-16(27)8-3-1-2-4-9(8)24/h1-4,6-7,10,12-13,17,24-26H,5H2,(H,22,27)(H2,18,19,20)/t10-,12-,13-,17-/m1/s1
SMILES:
C1=CC=C(C(=C1)C(=O)NS(=O)(=O)OCC2C(C(C(O2)N3C=NC4=C(N=CN=C43)N)O)O)O
Molecular Formula:
C17H18N6O8S
Molecular Weight:
466.4 g/mol
Salicyl-AMS
CAS No.: 863238-55-5
Inhibitors
VCID: VC0542340
Molecular Formula: C17H18N6O8S
Molecular Weight: 466.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 863238-55-5 |
---|---|
Product Name | Salicyl-AMS |
Molecular Formula | C17H18N6O8S |
Molecular Weight | 466.4 g/mol |
IUPAC Name | [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl N-(2-hydroxybenzoyl)sulfamate |
Standard InChI | InChI=1S/C17H18N6O8S/c18-14-11-15(20-6-19-14)23(7-21-11)17-13(26)12(25)10(31-17)5-30-32(28,29)22-16(27)8-3-1-2-4-9(8)24/h1-4,6-7,10,12-13,17,24-26H,5H2,(H,22,27)(H2,18,19,20)/t10-,12-,13-,17-/m1/s1 |
Standard InChIKey | SABYITLYKSVAAD-CNEMSGBDSA-N |
Isomeric SMILES | C1=CC=C(C(=C1)C(=O)NS(=O)(=O)OC[C@@H]2[C@H]([C@H]([C@@H](O2)N3C=NC4=C(N=CN=C43)N)O)O)O |
SMILES | C1=CC=C(C(=C1)C(=O)NS(=O)(=O)OCC2C(C(C(O2)N3C=NC4=C(N=CN=C43)N)O)O)O |
Canonical SMILES | C1=CC=C(C(=C1)C(=O)NS(=O)(=O)OCC2C(C(C(O2)N3C=NC4=C(N=CN=C43)N)O)O)O |
Appearance | Solid powder |
Description | Salicyl-AMS is a MbtA Inhibitors and Antimycobacterial Agent. salicyl-AMS [5'-O-(N-salicylsulfamoyl)adenosine] inhibits M. tuberculosis growth in vitro under iron-limited conditions. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >3 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | Salicyl-AMS; Salicyl AMS; SalicylAMS; MMV-687700; MMV 687700; MMV687700; Salicyl-Adenosine Monosulfamate |
Reference | 1: Bythrow GV, Mohandas P, Guney T, Standke LC, Germain GA, Lu X, Ji C, Levendosky K, Chavadi SS, Tan DS, Quadri LEN. Kinetic Analyses of the Siderophore Biosynthesis Inhibitor Salicyl-AMS and Analogues as MbtA Inhibitors and Antimycobacterial Agents. Biochemistry. 2019 Feb 12;58(6):833-847. doi: 10.1021/acs.biochem.8b01153. Epub 2019 Jan 10. PubMed PMID: 30582694. 2: Lun S, Guo H, Adamson J, Cisar JS, Davis TD, Chavadi SS, Warren JD, Quadri LE, Tan DS, Bishai WR. Pharmacokinetic and in vivo efficacy studies of the mycobactin biosynthesis inhibitor salicyl-AMS in mice. Antimicrob Agents Chemother. 2013 Oct;57(10):5138-40. doi: 10.1128/AAC.00918-13. Epub 2013 Jul 15. PubMed PMID: 23856770; PubMed Central PMCID: PMC3811451. |
PubChem Compound | 636430 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume